Cas no 220999-41-7 (3-(dihydroxyboranyl)propanoic acid)

• Product Name: 3-(dihydroxyboranyl)propanoic acid
• CAS No: 220999-41-7
• MF: C₃H₇BO₄
• MW: 117.896281480789
• MDL: MFCD06212365
• CID: 4642001
• PubChem ID: 10171241
• Update Time: 2025-06-08

3-(dihydroxyboranyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dihydroxyboranyl)propanoic acid
• Propanoic acid, 3-borono- (9CI)

• MDL： MFCD06212365
• Inchi： 1S/C3H7BO4/c5-3(6)1-2-4(7)8/h7-8H,1-2H2,(H,5,6)
• InChI Key： DDIBQZKBCUCPDW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCB(O)O

3-(dihydroxyboranyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

Additional information on 3-(dihydroxyboranyl)propanoic acid

3-(Dihydroxyboranyl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 220999-41-7, commonly referred to as 3-(dihydroxyboranyl)propanoic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is a derivative of propanoic acid, featuring a dihydroxyboranyl group attached to the third carbon atom. The presence of this group introduces interesting reactivity and functionalization possibilities, making it a valuable molecule in various fields such as materials science, drug discovery, and catalysis.

Recent studies have highlighted the importance of 3-(dihydroxyboranyl)propanoic acid in the development of novel materials. Researchers have explored its ability to act as a precursor for the synthesis of boron-containing polymers, which exhibit exceptional thermal stability and mechanical properties. These polymers have potential applications in high-performance composites and aerospace materials. The dihydroxyboranyl group in the molecule plays a crucial role in enabling these properties, as it facilitates cross-linking during polymerization.

In the field of drug discovery, 3-(dihydroxyboranyl)propanoic acid has shown promise as a building block for bioactive compounds. Its ability to undergo various chemical transformations makes it an ideal candidate for medicinal chemists seeking to design molecules with specific pharmacological activities. For instance, recent research has demonstrated that derivatives of this compound can modulate enzyme activity, suggesting potential applications in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-(dihydroxyboranyl)propanoic acid involves a multi-step process that typically begins with the hydroboration of an appropriate alkene. This reaction is highly selective and allows for the precise placement of the dihydroxyboranyl group on the propanoic acid backbone. Subsequent purification steps ensure that the final product meets high standards of purity and quality, which are essential for its use in advanced applications.

From an environmental standpoint, 3-(dihydroxyboranyl)propanoic acid has been studied for its biodegradability and eco-friendly properties. Researchers have found that under certain conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This makes it an attractive option for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, 3-(dihydroxyboranyl)propanoic acid (CAS No. 220999-41-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it a valuable tool for scientists and engineers working on cutting-edge projects. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is likely to grow further.